6-ethoxy-5-fluoropyridine-3-carboxylic acid

• IUPAC Name: 6-ethoxy-5-fluoropyridine-3-carboxylic acid
• InChI: InChI=1S/C8H8FNO3/c1-2-13-7-6(9)3-5(4-10-7)8(11)12/h3-4H,2H2,1H3,(H,11,12)
• InChI Key: ZEWLJNSZDSESEP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=N1)C(=O)O)F
• Molecular Formula: C8H8FNO3
• Molecular Weight: 185.15 g/mol

Description

6-Ethoxy-5-fluoropyridine-3-carboxylic acid (EFPCA) is an organic compound that has been extensively studied in recent years due to its unique properties and potential applications in the field of organic synthesis. EFPCA is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. It has been used in a variety of chemical reactions, including the synthesis of heterocyclic compounds, and has been investigated for its potential as a drug target.

Scientific Research Applications

6-ethoxy-5-fluoropyridine-3-carboxylic acid has been used in a variety of scientific research applications. It has been investigated for its potential as a drug target, and has been used in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. It has also been used in the synthesis of heterocyclic compounds, and has been studied for its potential as a catalyst in organic synthesis. 6-ethoxy-5-fluoropyridine-3-carboxylic acid has been used in the synthesis of various peptides, and has been investigated for its potential as a drug delivery vehicle.

Mechanism of Action

The mechanism of action of 6-ethoxy-5-fluoropyridine-3-carboxylic acid is not well understood. However, it is believed to act as an intermediate in the synthesis of various compounds, and has been used in the synthesis of heterocyclic compounds. 6-ethoxy-5-fluoropyridine-3-carboxylic acid is also believed to act as a catalyst in organic synthesis, and has been studied for its potential as a drug delivery vehicle.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-ethoxy-5-fluoropyridine-3-carboxylic acid are not well understood. However, it has been studied for its potential as a drug target, and has been used in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. It has also been used in the synthesis of various peptides, and has been investigated for its potential as a drug delivery vehicle.

Advantages and Limitations for Lab Experiments

The advantages of using 6-ethoxy-5-fluoropyridine-3-carboxylic acid in laboratory experiments include its low cost, ease of synthesis, and ability to be used in a variety of chemical reactions. Additionally, 6-ethoxy-5-fluoropyridine-3-carboxylic acid is relatively stable, and can be stored for long periods of time without degradation. However, 6-ethoxy-5-fluoropyridine-3-carboxylic acid can be toxic if not handled properly, and its use should be done in a well-ventilated area. Additionally, 6-ethoxy-5-fluoropyridine-3-carboxylic acid can react with other compounds in the laboratory, and should be handled with caution.

Future Directions

The potential future directions for 6-ethoxy-5-fluoropyridine-3-carboxylic acid include further research into its potential as a drug target, its use in the synthesis of various pharmaceuticals and agrochemicals, and its potential as a drug delivery vehicle. Additionally, further research into its mechanism of action and biochemical and physiological effects is needed. Additionally, further research into the advantages and limitations of 6-ethoxy-5-fluoropyridine-3-carboxylic acid for laboratory experiments is needed. Finally, further research into the use of 6-ethoxy-5-fluoropyridine-3-carboxylic acid in the synthesis of heterocyclic compounds is needed.

Synthesis Methods

6-ethoxy-5-fluoropyridine-3-carboxylic acid can be synthesized using a variety of methods. The most common method is a two-step reaction involving the reaction of ethyl bromide with 5-fluoropyridine-3-carboxylic acid in the presence of an acid catalyst, followed by the addition of ethyl alcohol. The reaction yields a mixture of 6-ethoxy-5-fluoropyridine-3-carboxylic acid and the corresponding 5-fluoropyridine-3-carboxylic acid. This method is simple, efficient, and cost-effective. Other methods of synthesis include the reaction of ethyl bromide with 5-fluoropyridine-3-carboxylic acid in the presence of an amine catalyst, and the reaction of ethyl bromide with ethyl alcohol in the presence of an acid catalyst.